Cas no 941931-96-0 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide is a specialized organic compound featuring a naphthalene carboxamide core linked to a 1,1-dioxo-1lambda6,2-thiazolidine moiety. This structure confers unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The sulfonamide-like thiazolidine dioxide group enhances metabolic stability and binding affinity, while the naphthalene scaffold provides rigidity and lipophilicity, facilitating interactions with hydrophobic targets. Its well-defined synthetic pathway allows for high purity and reproducibility. Potential applications include enzyme inhibition and receptor modulation, particularly in therapeutic areas requiring precise molecular recognition. The compound’s balanced solubility and stability profile further support its utility in formulation development.

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide structure

941931-96-0 structure

Product Name:N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide

CAS No:941931-96-0

MF:C₂₀H₁₈N₂O₃S

MW:366.433523654938

CID:5506043

Update Time:2025-05-21

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenecarboxamide, N-[4-(1,1-dioxido-2-isothiazolidinyl)phenyl]-
- N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide
- Inchi： 1S/C20H18N2O3S/c23-20(19-8-3-6-15-5-1-2-7-18(15)19)21-16-9-11-17(12-10-16)22-13-4-14-26(22,24)25/h1-3,5-12H,4,13-14H2,(H,21,23)
- InChI Key： GNZMUVMPTZIRBG-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=C(N3CCCS3(=O)=O)C=C2)=O)=C2C(C=CC=C2)=CC=C1

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2760-0091-2μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2760-0091-5μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2760-0091-10μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2760-0091-20μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2760-0091-1mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2760-0091-2mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2760-0091-3mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2760-0091-4mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2760-0091-5mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2760-0091-10mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]naphthalene-1-carboxamide	941931-96-0	90%+	10mg	$79.0	2023-05-16

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide Related Literature

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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide

Comprehensive Overview of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide (CAS No. 941931-96-0)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide (CAS No. 941931-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a naphthalene core linked to a thiazolidine derivative, which is known for its potential biological activities. Researchers are particularly interested in its applications as a small molecule inhibitor or modulator in targeted therapies, making it a subject of ongoing studies in drug discovery.

The molecular structure of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide includes a sulfone group (1,1-dioxo) within the thiazolidine ring, which enhances its stability and reactivity. This feature is critical for its potential role in enzyme inhibition or receptor binding, topics frequently searched by scientists exploring structure-activity relationships (SAR). The compound's CAS No. 941931-96-0 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in precision medicine and personalized therapeutics. N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide aligns with this trend, as its multi-target potential is being investigated for conditions like chronic inflammation and metabolic disorders. These areas are highly relevant to current biomedical research trends, often appearing in search queries related to drug development pipelines.

From a synthetic chemistry perspective, the compound's carboxamide and thiazolidine moieties offer versatile sites for chemical modification, enabling the creation of derivatives with optimized properties. This adaptability is crucial for medicinal chemistry projects aiming to improve bioavailability or target selectivity. Laboratories focusing on high-throughput screening (HTS) frequently explore such scaffolds to identify lead compounds.

The compound's physicochemical properties, including solubility and logP values, are also of interest to researchers optimizing formulation strategies. These parameters are often searched in conjunction with ADME (Absorption, Distribution, Metabolism, Excretion) studies, reflecting the growing emphasis on translational research. Additionally, its potential role in signal transduction pathways has sparked discussions in cell biology forums.

As the scientific community continues to explore N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylnaphthalene-1-carboxamide, its mechanistic insights and therapeutic applications remain key areas of investigation. The compound exemplifies the intersection of organic synthesis and biological evaluation, addressing contemporary challenges in drug design. With its CAS No. 941931-96-0 firmly established, it stands as a promising candidate for future pharmacological innovations.